Cas no 36596-67-5 (Ethyl 2,6-dimethylbenzoate)

Ethyl 2,6-dimethylbenzoate is a benzoate ester derivative characterized by its aromatic structure with two methyl substituents at the 2- and 6-positions. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. Its sterically hindered aromatic ring enhances stability, making it suitable for reactions requiring controlled reactivity. The ethyl ester group provides favorable solubility in organic solvents, facilitating its use in various synthetic applications. With a well-defined molecular structure, it offers consistency in batch-to-batch performance, ensuring reliable results in research and industrial processes. Its purity and stability make it a preferred choice for specialized chemical synthesis.
Ethyl 2,6-dimethylbenzoate structure
Ethyl 2,6-dimethylbenzoate structure
Product Name:Ethyl 2,6-dimethylbenzoate
CAS No:36596-67-5
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00051785
CID:89208
PubChem ID:520807
Update Time:2025-06-10

Ethyl 2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,6-dimethylbenzoate
    • 2,6-Dimethylbenzoic acid ethyl ester
    • 2,6-Dimethylbenzoesaeure-ethylester
    • ethyl 2,6-dimethyl phenyl carboxylate
    • SCHEMBL570471
    • Benzoic acid, 2,6-dimethyl-, ethyl ester
    • E78216
    • DTXSID90334462
    • ETHYL2,6-DIMETHYLBENZOATE
    • CS-0320208
    • MFCD00051785
    • AKOS024437843
    • FT-0625898
    • 36596-67-5
    • TS-02483
    • 2,6-dimethyl benzoic acid ethyl ester
    • DB-048978
    • MDL: MFCD00051785
    • Inchi: 1S/C11H14O2/c1-4-13-11(12)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
    • InChI Key: NBBSIMLSNFENNF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C)=CC=CC=1C)=O
    • BRN: 2575407

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.01
  • Melting Point: Not available
  • Boiling Point: 78-80°C 0,9mm
  • Flash Point: 78-80°C/0.9mm
  • Refractive Index: 1.4980
  • Solubility: Difficult to mix.
  • PSA: 26.30000
  • LogP: 2.48010
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C
  • Solubility: Insoluble

Ethyl 2,6-dimethylbenzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2,6-dimethylbenzoate Pricemore >>

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Ethyl 2,6-dimethylbenzoate Production Method

Ethyl 2,6-dimethylbenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36596-67-5)Ethyl 2,6-dimethylbenzoate
Order Number:A823306
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):401.0
Email:sales@amadischem.com

Ethyl 2,6-dimethylbenzoate Related Literature

  • 1. Rapid solvolyses of 2,6-dimethyl-and 2,4,6-trimethyl-benzoyl chlorides: model systems for solvent effects on the reactivity of acid chlorides
    T. William Bentley,H. Carl Harris,In Sun Koo J. Chem. Soc. Perkin Trans. 2 1988 783

Additional information on Ethyl 2,6-dimethylbenzoate

Recent Advances in the Study of Ethyl 2,6-dimethylbenzoate (CAS: 36596-67-5) in Chemical and Biomedical Research

Ethyl 2,6-dimethylbenzoate (CAS: 36596-67-5) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, fragrance formulation, and material science. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activities, and potential industrial applications. The information presented herein is derived from peer-reviewed journal articles, patent filings, and technical reports published within the last three years.

Recent studies have highlighted the role of Ethyl 2,6-dimethylbenzoate as a key intermediate in the synthesis of complex organic molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel anti-inflammatory agents, where its ester functionality served as a crucial building block for molecular diversification. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's derivatization, yielding several candidates with improved pharmacokinetic properties.

In the field of antimicrobial research, Ethyl 2,6-dimethylbenzoate has shown promising activity against drug-resistant bacterial strains. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural analogs of this compound exhibited potent inhibition of bacterial efflux pumps, potentially overcoming a major mechanism of antibiotic resistance. The research team utilized molecular docking studies to elucidate the binding interactions between the compound and bacterial membrane proteins, providing valuable insights for future drug design.

The compound's physicochemical properties have also been the subject of recent investigations. Advanced spectroscopic techniques, including 2D-NMR and mass spectrometry, have been employed to characterize its solution behavior and stability under various conditions. These studies, published in the Journal of Pharmaceutical Sciences (2023), have important implications for formulation development, particularly in the context of drug delivery systems where ester compounds often serve as prodrugs.

From an industrial perspective, novel synthetic routes to Ethyl 2,6-dimethylbenzoate have been developed to improve yield and sustainability. A 2024 patent application describes a continuous-flow manufacturing process that reduces solvent waste and energy consumption compared to traditional batch methods. This technological advancement aligns with the growing emphasis on green chemistry principles in pharmaceutical production.

Looking forward, research on Ethyl 2,6-dimethylbenzoate appears poised to expand into new areas. Preliminary data from unpublished studies suggest potential applications in agrochemicals and specialty materials. However, further investigation is needed to fully explore these possibilities and address remaining challenges such as metabolic stability and environmental persistence.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:36596-67-5)Ethyl 2,6-dimethylbenzoate
A823306
Purity:99%
Quantity:25g
Price ($):401.0
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